![molecular formula C19H14N4O2 B4732172 3-(2,3-dihydro-1H-indol-1-ylcarbonyl)-7-(2-furyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B4732172.png)
3-(2,3-dihydro-1H-indol-1-ylcarbonyl)-7-(2-furyl)pyrazolo[1,5-a]pyrimidine
Overview
Description
3-(2,3-dihydro-1H-indol-1-ylcarbonyl)-7-(2-furyl)pyrazolo[1,5-a]pyrimidine, also known as DIPY, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. DIPY is a pyrazolo[1,5-a]pyrimidine derivative that has been synthesized through a variety of methods.
Mechanism of Action
The mechanism of action of 3-(2,3-dihydro-1H-indol-1-ylcarbonyl)-7-(2-furyl)pyrazolo[1,5-a]pyrimidine is not fully understood. However, studies have shown that it inhibits the activity of various enzymes, including protein kinases and phosphodiesterases. This compound has also been shown to induce apoptosis in cancer cells. The exact mechanism by which this compound exerts its antitumor, anti-inflammatory, and antiviral effects is still under investigation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits antitumor, anti-inflammatory, and antiviral activity. This compound has been shown to inhibit the activity of various enzymes, including protein kinases and phosphodiesterases. This compound has also been shown to induce apoptosis in cancer cells. The exact biochemical and physiological effects of this compound are still under investigation.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2,3-dihydro-1H-indol-1-ylcarbonyl)-7-(2-furyl)pyrazolo[1,5-a]pyrimidine in lab experiments is its potential as a therapeutic agent. This compound has been shown to exhibit antitumor, anti-inflammatory, and antiviral activity, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its complex synthesis process. The multistep synthesis of this compound requires careful optimization of reaction conditions to achieve high yields.
Future Directions
There are several future directions for research on 3-(2,3-dihydro-1H-indol-1-ylcarbonyl)-7-(2-furyl)pyrazolo[1,5-a]pyrimidine. One direction is to investigate its potential as a treatment for cancer, viral infections, and inflammatory diseases. Another direction is to explore the mechanism by which this compound exerts its antitumor, anti-inflammatory, and antiviral effects. Additionally, future research could focus on optimizing the synthesis of this compound to improve yields and reduce costs. Finally, researchers could investigate the potential of this compound derivatives with modified structures for drug development.
Scientific Research Applications
3-(2,3-dihydro-1H-indol-1-ylcarbonyl)-7-(2-furyl)pyrazolo[1,5-a]pyrimidine has been studied extensively for its potential as a therapeutic agent. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activity. Studies have also shown that this compound inhibits the activity of various enzymes, including protein kinases and phosphodiesterases. This compound has been investigated for its potential as a treatment for cancer, viral infections, and inflammatory diseases.
Properties
IUPAC Name |
2,3-dihydroindol-1-yl-[7-(furan-2-yl)pyrazolo[1,5-a]pyrimidin-3-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O2/c24-19(22-10-8-13-4-1-2-5-15(13)22)14-12-21-23-16(7-9-20-18(14)23)17-6-3-11-25-17/h1-7,9,11-12H,8,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCSYQPNCVNANKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)C3=C4N=CC=C(N4N=C3)C5=CC=CO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.